![molecular formula C14H14F3N3O3 B2379814 3-(Pyrrolidin-3-yl)quinazolin-4(3H)-one 2,2,2-trifluoroacetate CAS No. 2193066-98-5](/img/structure/B2379814.png)
3-(Pyrrolidin-3-yl)quinazolin-4(3H)-one 2,2,2-trifluoroacetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-(Pyrrolidin-3-yl)quinazolin-4(3H)-one 2,2,2-trifluoroacetate is a chemical compound that has gained significant attention in the field of scientific research due to its unique properties and potential applications. This compound is a derivative of quinazolinone and is widely used in various research studies for its ability to modulate various physiological and biochemical processes.
Scientific Research Applications
Anticancer and Antitumor Agents
- A study highlighted the synthesis and evaluation of 2-aryl-6-substituted quinazolinones as dual-targeted anti-cancer agents, indicating their potential as potent anti-tubulin agents (Hour et al., 2013).
- Another research focused on the synthesis of 2-pyridylquinazoline derivatives with potential anti-tumor and anti-microbial properties (Eweas et al., 2021).
- A series of substituted quinazolines was synthesized and evaluated for antimicrobial activity, showing broad-spectrum activity against various microorganisms (Buha et al., 2012).
Pharmacokinetics and Drug Development
- A study described the synthesis, biological evaluation, and quantitative analysis of a novel diarylurea EGFR inhibitor, ZCJ14, which displays anticancer effects (Zuo et al., 2020).
- Research on polyphenolic derivatives of quinazolin-4(3H)-one revealed significant human therapeutic properties, including high antioxidant activity compared to ascorbic acid and Trolox (Pele et al., 2022).
Antimicrobial and Antibacterial Activity
- A study synthesized and screened substituted indolylthiadiazole derivatives and quinazolinonylthiadiazole derivatives for antibacterial activity, finding potent compounds against Gram-positive bacteria (Singh et al., 2010).
- Another research synthesized and evaluated a new series of 2,4-disubstituted quinazolines as potential anticancer agents, identifying compounds with significant anticancer activity (Gurubasavaraj & Syed Moshin, 2020).
properties
IUPAC Name |
3-pyrrolidin-3-ylquinazolin-4-one;2,2,2-trifluoroacetic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13N3O.C2HF3O2/c16-12-10-3-1-2-4-11(10)14-8-15(12)9-5-6-13-7-9;3-2(4,5)1(6)7/h1-4,8-9,13H,5-7H2;(H,6,7) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PFGMFLACJQZAFW-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCC1N2C=NC3=CC=CC=C3C2=O.C(=O)(C(F)(F)F)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14F3N3O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
329.27 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(Pyrrolidin-3-yl)quinazolin-4(3H)-one 2,2,2-trifluoroacetate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.